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Compound of Interest

Compound Name: Einecs 256-689-5

Cat. No.: B15471930 Get Quote

An in-depth comparison of EINECS 256-689-5 (C.I. Fluorescent Brightener 71) and its

structural analogs, providing researchers, scientists, and drug development professionals with

a comprehensive guide to their performance and underlying experimental methodologies.

This guide offers a comparative study of the structural analogs of EINECS 256-689-5,

chemically identified as hexasodium 2,2'-[vinylenebis[(3-sulphonato-4,1-phenylene)imino[6-

(diethylamino)-1,3,5-triazine-4,2-diyl]imino]]bis(benzene-1,4-disulphonate), also known as C.I.

Fluorescent Brightener 71 (FB-71). This compound, along with its close structural analogs C.I.

Fluorescent Brightener 220 (FB-220) and C.I. Fluorescent Brightener 28 (FB-28), belongs to

the class of stilbene-based fluorescent whitening agents (FWAs). These compounds are widely

utilized in various industries, including textiles, paper, and detergents, to enhance the

whiteness of materials by absorbing ultraviolet light and re-emitting it in the blue region of the

visible spectrum.[1]

Performance Comparison
While specific quantitative data for a direct head-to-head comparison of these three

compounds is not readily available in a single comprehensive source, their performance can be

inferred from their chemical structures and typical applications. All three are derivatives of 4,4'-

diaminostilbene-2,2'-disulfonic acid and are designed to have a high affinity for cellulosic

materials.[2] The variations in their substituent groups are expected to influence properties

such as solubility, quantum yield, and lightfastness.
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Property
C.I. Fluorescent
Brightener 71
(EINECS 256-689-5)

C.I. Fluorescent
Brightener 220

C.I. Fluorescent
Brightener 28

CAS Number 41098-56-0 16470-24-9[3] 4193-55-9[3]

Molecular Formula
C40H38N12Na6O18S

6[4]

C40H40N12Na4O16S

4

C40H44N12O10S2.2

Na[3]

Typical Application
Laundry detergents,

paper, textiles[5]

Paper and textile

industry[6]

Textiles, paper,

detergents, soaps

Whitening Efficiency High High High

Quantum Yield

Not explicitly found,

but stilbene

derivatives are known

for high fluorescence.

A quantum yield of

(0.74 +/- 0.07) x 10E-

4 has been reported

under specific

conditions.[6]

Not explicitly found,

but expected to be

high.

Lightfastness

Generally moderate

for stilbene-based

FWAs.

Generally moderate

for stilbene-based

FWAs.

Generally moderate

for stilbene-based

FWAs.

Solubility Soluble in water.

Soluble in water with a

reported value of 377

g/L at 20 °C.[6]

Soluble in water.

Experimental Protocols
Measurement of Whitening Effect (CIE Whiteness)
The whitening effect of these compounds is quantified using the CIE Whiteness Index, a

standardized method that correlates with visual perception.[7]

Principle: A spectrophotometer or colorimeter is used to measure the tristimulus values (X, Y, Z)

of the treated sample under a standard illuminant, typically D65 (daylight) or C (indoor light).[8]

[9] The CIE Whiteness (W) and Tint (T) values are then calculated using the following formulas:

W = Y + 800(xn - x) + 1700(yn - y)
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T = 900(xn - x) - 650(yn - y)

Where Y, x, and y are the chromaticity coordinates of the sample, and xn and yn are the

chromaticity coordinates of a perfect reflecting diffuser.[4]

Detailed Protocol:

Sample Preparation: Prepare fabric or paper samples treated with a known concentration of

the fluorescent whitening agent according to industry-standard procedures.

Instrument Calibration: Calibrate the spectrophotometer or colorimeter using a calibrated

white reference tile.

Measurement Conditions: Set the instrument to the desired illuminant (e.g., D65) and

observer angle (e.g., 10°).

Data Acquisition: Measure the spectral reflectance of the sample over the visible spectrum

(typically 400-700 nm).

Calculation: The instrument's software will automatically calculate the CIE Whiteness and

Tint values from the measured tristimulus values.

Measurement of Fluorescence Quantum Yield
The efficiency of the fluorescence process is determined by the fluorescence quantum yield

(ΦF), which is the ratio of photons emitted to photons absorbed.

Principle: The absolute method using an integrating sphere is a common technique for

measuring the quantum yield of solid or liquid samples.[10][11][12] The integrating sphere

collects all the light emitted from the sample, allowing for a direct comparison of the number of

absorbed and emitted photons.

Detailed Protocol:

Sample Preparation: Prepare a solution of the fluorescent whitening agent in a suitable

solvent (e.g., water) with a known absorbance at the excitation wavelength.
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Blank Measurement: Measure the spectrum of the solvent alone in the integrating sphere to

obtain the incident light intensity.

Sample Measurement: Measure the spectrum of the sample solution in the integrating

sphere. This will include the scattered excitation light and the emitted fluorescence.

Data Analysis: The quantum yield is calculated by integrating the areas of the excitation and

emission peaks and applying appropriate correction factors for the instrument's response.

[12][13]

Measurement of Lightfastness (ISO 105-B02)
The resistance of the whitening effect to fading upon exposure to light is assessed according to

the ISO 105-B02 standard.[14][15]

Principle: The treated sample is exposed to a controlled artificial light source (xenon arc lamp)

that simulates natural daylight.[16][17] The change in color is then assessed by comparing it to

a set of blue wool references with known lightfastness ratings (1 to 8, where 8 is the highest).

[17]

Detailed Protocol:

Sample Mounting: Mount the treated sample and a set of blue wool references on a sample

holder.

Exposure: Place the sample holder in a xenon arc test chamber. Set the specified irradiance,

temperature, and humidity conditions as per the ISO 105-B02 standard.

Assessment: Periodically remove the samples and visually compare the fading of the test

sample to that of the blue wool references under standardized lighting conditions.

Rating: The lightfastness rating is the number of the blue wool reference that shows a similar

degree of fading as the test sample.
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Caption: Experimental workflow for comparative analysis.
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Caption: CIE Whiteness measurement workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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